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Welcome to the technical support center for troubleshooting memory allocation errors on

NVIDIA H100 GPUs. This resource is designed for researchers, scientists, and drug

development professionals to diagnose and resolve common memory-related issues

encountered during their experiments.

Troubleshooting Guides
This section provides detailed walkthroughs for identifying and resolving specific memory

allocation errors.

Issue: "CUDA out of memory" Error During Model
Training
This is one of the most common errors encountered when working with large models and

datasets on H100 GPUs.

1. What are the immediate steps to take when I encounter a "CUDA out of memory" error?

When you encounter this error, it means your program tried to allocate more memory on the

GPU than is available. Here’s a systematic approach to troubleshoot this issue:

Reduce Batch Size: This is often the quickest fix. A smaller batch size consumes less

memory.[1][2][3] However, be aware that this might affect model convergence, so you may

need to adjust the learning rate.
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Enable Mixed-Precision Training: Utilize the H100's Tensor Cores by using lower precision

data types like FP16 or BF16.[4][5][6][7][8][9] This can halve the memory footprint of your

model and data.

Use Gradient Accumulation: This technique allows you to simulate a larger batch size by

accumulating gradients over several smaller batches before performing a weight update.[10]

[11][12][13][14]

Clear GPU Memory Cache: In frameworks like PyTorch, explicitly clear the cache to free up

unused memory.[15][16]
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Caption: Initial steps for resolving "CUDA out of memory" errors.

2. How do I implement mixed-precision training in my workflow?

Mixed-precision training combines the use of 16-bit and 32-bit floating-point types to reduce

memory usage and accelerate computation, often without a significant loss in model accuracy.

[9]

Experimental Protocol for Mixed-Precision Training:

Framework Support: Utilize built-in automatic mixed precision (AMP) functionalities in your

deep learning framework.
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PyTorch: Use torch.cuda.amp.[6][7][8][17]

TensorFlow: Use tf.keras.mixed_precision.set_global_policy('mixed_float16').[6][7][18]

Gradient Scaling: To prevent underflow of small gradient values during backpropagation with

FP16, use a loss scaler. AMP in PyTorch and TensorFlow handles this automatically.

Monitor for NaNs: Keep an eye on model outputs and loss values for "Not a Number" (NaN)

results, which can indicate numerical instability. If this occurs, you may need to keep certain

sensitive layers in FP32.

Precision
Memory Usage (per
parameter)

H100 Support Typical Use Case

FP64 8 bytes Yes
High-precision

scientific computing

FP32 4 bytes Yes
Standard for many

deep learning models

TF32 4 bytes (uses 19 bits) Yes (Tensor Cores)
Default for dense and

convolutional layers

BF16 2 bytes Yes (Tensor Cores)

Good for training, less

prone to underflow

than FP16

FP16 2 bytes Yes (Tensor Cores)

Reduces memory by

half compared to

FP32[9]

FP8 1 byte
Yes (Transformer

Engine)

Accelerates

transformer models[6]

[7]

Issue: Gradual Increase in Memory Usage Leading to a
Crash
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If you observe your application's memory consumption steadily growing over time, you might

be facing a memory leak or fragmentation issue.

1. How can I identify the cause of increasing memory usage?

Profiling Tools: Use NVIDIA's Nsight Systems to profile your application and visualize

memory allocation and deallocation patterns.[4][7][19]

Framework-Specific Tools:

PyTorch: Use torch.cuda.memory_summary() to get a detailed report of memory usage.

[20]

TensorFlow: Utilize the TensorFlow Profiler to trace memory usage over time.

Code Review: Look for tensors that are not being released, especially in long-running loops.

[2][21] Ensure that any custom CUDA kernels properly deallocate memory.[22]

Increasing Memory Usage

Profile with Nsight Systems Use Framework Memory
Profiler (PyTorch/TensorFlow)

Review Code for
Unreleased Tensors

Identify Leaking Object/Operation

Fix Code to Release Tensors

Memory Usage Stabilized

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://massedcompute.com/faq-answers/?question=What%20are%20the%20recommended%20memory%20allocation%20strategies%20for%20mixed-precision%20training%20on%20H100%20GPUs?
https://www.digitalocean.com/community/conceptual-articles/optimizing-deep-learning-pipelines
https://massedcompute.com/faq-answers/?question=How%20do%20I%20configure%20my%20system%20to%20allocate%20more%20memory%20to%20the%20NVIDIA%20A100%20and%20H100%20GPUs?
https://www.digitalocean.com/community/tutorials/pytorch-memory-multi-gpu-debugging
https://massedcompute.com/faq-answers/?question=What%20are%20the%20common%20causes%20of%20CUDA%20out%20of%20memory%20errors
https://massedcompute.com/faq-answers/?question=How%20do%20I%20troubleshoot%20NVIDIA%20H100%20GPU%20memory%20issues%20caused%20by%20software%20bugs%20in%20the%20large%20language%20model%20training%20code?
https://massedcompute.com/faq-answers/?question=What%20are%20the%20common%20causes%20of%20memory-related%20issues%20on%20the%20H100?
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15585327?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Workflow for diagnosing memory leaks.

2. What is memory fragmentation and how can I mitigate it?

Memory fragmentation occurs when memory is allocated and deallocated, leaving small, non-

contiguous blocks of free memory.[1][2][22] Even if the total free memory is sufficient, a large

contiguous block may not be available for a new allocation request.

Mitigation Strategies:

Memory Pooling: Deep learning frameworks like PyTorch and TensorFlow use caching

allocators that manage a pool of memory to reduce fragmentation.[15][23]

Pre-allocation: For applications with predictable memory requirements, pre-allocating a large

chunk of memory at the beginning can help.

Restart the Process: In some cases, the simplest solution for a long-running process that

has become fragmented is to periodically save the state and restart.

Frequently Asked Questions (FAQs)
Q1: What are the most common causes of memory errors on H100 GPUs?

The most frequent causes include:

Insufficient GPU Memory: The model or data is simply too large for the H100's 80GB of

HBM3 memory.[1][22]

Large Batch Sizes: Using a batch size that exceeds the available memory.[1][2]

High-Precision Data Types: Using FP32 or FP64 when lower precisions would suffice.[1]

Memory Fragmentation: Continuous allocation and deallocation of memory leading to

unusable free memory blocks.[1][22]
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Software and Framework Overhead: Deep learning frameworks allocate extra memory for

caching and intermediate computations.[1]

Q2: How can I optimize my data loading pipeline to reduce memory usage?

Data Streaming: Avoid loading the entire dataset into GPU memory at once. Stream batches

from the CPU as needed.[1]

Pin Memory: In PyTorch's DataLoader, set pin_memory=True to speed up data transfers

from CPU to GPU.[8][17]

NVIDIA DALI: Use the NVIDIA Data Loading Library (DALI) to offload data preprocessing to

the GPU, which can be more memory-efficient.[8]

Q3: What are some advanced techniques to fit very large models on an H100 GPU?

Gradient Checkpointing (Activation Recomputation): This technique trades compute for

memory by not storing intermediate activations in the forward pass and recomputing them

during the backward pass.[4][5][17][21]

Model Parallelism: For extremely large models, you can split the model itself across multiple

GPUs. The 4th Gen NVLink on the H100 is beneficial for this.[4]

Memory-Efficient Optimizers: Some optimizers, like AdamW, can be more memory-efficient

than others.[4]

FlashAttention: For transformer models, use memory-efficient attention mechanisms like

FlashAttention.[21][24]

Q4: How do I choose the right precision for my application?
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Precision When to Use Considerations

FP64

When high numerical precision

is critical (e.g., certain scientific

simulations).

Doubles memory usage

compared to FP32.

FP32

As a baseline for model

training and when numerical

stability is a concern.

Standard precision, but can be

memory-intensive.

TF32

Default for many operations on

H100. Good balance of

performance and precision.

Not a true 32-bit float, but

generally provides similar

accuracy.

BF16

Recommended for deep

learning training due to its

dynamic range.

Better stability than FP16 for

training.

FP16

For inference and training

where memory is highly

constrained.

Can suffer from

underflow/overflow; requires

loss scaling.

FP8

For accelerating transformer

models, especially during

inference.[6][7]

Requires the Transformer

Engine on the H100.

Q5: Where can I find more information and tools for debugging H100 memory issues?

NVIDIA Developer Documentation: The official CUDA and H100 documentation provides in-

depth information.

NVIDIA Nsight Tools: A suite of tools for profiling and debugging GPU applications.[4][7]

Framework-Specific Documentation: The PyTorch and TensorFlow documentation have

detailed sections on CUDA memory management.[15][25]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.centron.de/en/tutorial/optimizing-deep-learning-pipelines-for-maximum-efficiency-with-nvidia-h100/
https://www.digitalocean.com/community/conceptual-articles/optimizing-deep-learning-pipelines
https://www.benchchem.com/product/b15585327?utm_src=pdf-body
https://www.benchchem.com/product/b15585327?utm_src=pdf-body
https://massedcompute.com/faq-answers/?question=What%20are%20the%20recommended%20memory%20allocation%20strategies%20for%20mixed-precision%20training%20on%20H100%20GPUs?
https://www.digitalocean.com/community/conceptual-articles/optimizing-deep-learning-pipelines
https://docs.pytorch.org/docs/stable/notes/cuda.html
https://apxml.com/courses/advanced-tensorflow/chapter-1-tensorflow-execution-graphs/resource-memory-management
https://www.benchchem.com/product/b15585327?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15585327?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. What are the common causes of out-of-memory errors on A100 and H100 GPUs? -
Massed Compute [massedcompute.com]

2. What are the common causes of CUDA out of memory errors - Massed Compute
[massedcompute.com]

3. saturncloud.io [saturncloud.io]

4. What are the recommended memory allocation strategies for mixed-precision training on
H100 GPUs? - Massed Compute [massedcompute.com]

5. How do I optimize the memory usage of the NVIDIA H100 PCIe GPU when running large
TensorFlow models? - Massed Compute [massedcompute.com]

6. Optimizing Deep Learning Pipelines with NVIDIA H100 [centron.de]

7. Optimizing deep learning pipelines for maximum efficiency | DigitalOcean
[digitalocean.com]

8. How do I optimize my PyTorch model for the NVIDIA H100 PCIe GPU? - Massed
Compute [massedcompute.com]

9. Train With Mixed Precision - NVIDIA Docs [docs.nvidia.com]

10. Day 24: Gradient Accumulation - DEV Community [dev.to]

11. medium.com [medium.com]

12. Gradient Accumulation: Overcome GPU Memory Limitations | Vultr Docs [docs.vultr.com]

13. Save Memory on GPU — mmengine 0.11.0rc0 documentation
[mmengine.readthedocs.io]

14. medium.com [medium.com]

15. CUDA semantics — PyTorch 2.9 documentation [docs.pytorch.org]

16. medium.com [medium.com]

17. Can you provide examples of memory allocation strategies for A100 and H100 GPUs in
PyTorch and TensorFlow? - Massed Compute [massedcompute.com]

18. How do I optimize the memory configuration of my A100 or H100 GPU for my
TensorFlow application? - Massed Compute [massedcompute.com]

19. How do I configure my system to allocate more memory to the NVIDIA A100 and H100
GPUs? - Massed Compute [massedcompute.com]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://massedcompute.com/faq-answers/?question=What%20are%20the%20common%20causes%20of%20out-of-memory%20errors%20on%20A100%20and%20H100%20GPUs?
https://massedcompute.com/faq-answers/?question=What%20are%20the%20common%20causes%20of%20out-of-memory%20errors%20on%20A100%20and%20H100%20GPUs?
https://massedcompute.com/faq-answers/?question=What%20are%20the%20common%20causes%20of%20CUDA%20out%20of%20memory%20errors
https://massedcompute.com/faq-answers/?question=What%20are%20the%20common%20causes%20of%20CUDA%20out%20of%20memory%20errors
https://saturncloud.io/blog/what-is-the-cuda-out-of-memory-error-and-how-to-fix-it/
https://massedcompute.com/faq-answers/?question=What%20are%20the%20recommended%20memory%20allocation%20strategies%20for%20mixed-precision%20training%20on%20H100%20GPUs?
https://massedcompute.com/faq-answers/?question=What%20are%20the%20recommended%20memory%20allocation%20strategies%20for%20mixed-precision%20training%20on%20H100%20GPUs?
https://massedcompute.com/faq-answers/?question=How%20do%20I%20optimize%20the%20memory%20usage%20of%20the%20NVIDIA%20H100%20PCIe%20GPU%20when%20running%20large%20TensorFlow%20models?
https://massedcompute.com/faq-answers/?question=How%20do%20I%20optimize%20the%20memory%20usage%20of%20the%20NVIDIA%20H100%20PCIe%20GPU%20when%20running%20large%20TensorFlow%20models?
https://www.centron.de/en/tutorial/optimizing-deep-learning-pipelines-for-maximum-efficiency-with-nvidia-h100/
https://www.digitalocean.com/community/conceptual-articles/optimizing-deep-learning-pipelines
https://www.digitalocean.com/community/conceptual-articles/optimizing-deep-learning-pipelines
https://massedcompute.com/faq-answers/?question=How%20do%20I%20optimize%20my%20PyTorch%20model%20for%20the%20NVIDIA%20H100%20PCIe%20GPU?
https://massedcompute.com/faq-answers/?question=How%20do%20I%20optimize%20my%20PyTorch%20model%20for%20the%20NVIDIA%20H100%20PCIe%20GPU?
https://docs.nvidia.com/deeplearning/performance/mixed-precision-training/index.html
https://dev.to/nareshnishad/day-24-gradient-accumulation-30g4
https://medium.com/data-science/gradient-accumulation-overcoming-memory-constraints-in-deep-learning-36d411252d01
https://docs.vultr.com/how-to-use-gradient-accumulation-to-overcome-gpu-memory-limitations
https://mmengine.readthedocs.io/en/latest/common_usage/save_gpu_memory.html
https://mmengine.readthedocs.io/en/latest/common_usage/save_gpu_memory.html
https://medium.com/@snk.nitin/how-to-solve-cuda-out-of-memory-error-850bb247cfb2
https://docs.pytorch.org/docs/stable/notes/cuda.html
https://medium.com/@soumensardarintmain/manage-cuda-cores-ultimate-memory-management-strategy-with-pytorch-2bed30cab1
https://massedcompute.com/faq-answers/?question=Can%20you%20provide%20examples%20of%20memory%20allocation%20strategies%20for%20A100%20and%20H100%20GPUs%20in%20PyTorch%20and%20TensorFlow?
https://massedcompute.com/faq-answers/?question=Can%20you%20provide%20examples%20of%20memory%20allocation%20strategies%20for%20A100%20and%20H100%20GPUs%20in%20PyTorch%20and%20TensorFlow?
https://massedcompute.com/faq-answers/?question=How+do+I+optimize+the+memory+configuration+of+my+A100+or+H100+GPU+for+my+TensorFlow+application%3F
https://massedcompute.com/faq-answers/?question=How+do+I+optimize+the+memory+configuration+of+my+A100+or+H100+GPU+for+my+TensorFlow+application%3F
https://massedcompute.com/faq-answers/?question=How%20do%20I%20configure%20my%20system%20to%20allocate%20more%20memory%20to%20the%20NVIDIA%20A100%20and%20H100%20GPUs?
https://massedcompute.com/faq-answers/?question=How%20do%20I%20configure%20my%20system%20to%20allocate%20more%20memory%20to%20the%20NVIDIA%20A100%20and%20H100%20GPUs?
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15585327?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


20. PyTorch 101 Memory Management and Using Multiple GPUs | DigitalOcean
[digitalocean.com]

21. How do I troubleshoot NVIDIA H100 GPU memory issues caused by software bugs in
the large language model training code? - Massed Compute [massedcompute.com]

22. What are the common causes of memory-related issues on the H100? - Massed
Compute [massedcompute.com]

23. What are the optimal memory allocation settings for NVIDIA H100 GPUs in deep learning
applications? - Massed Compute [massedcompute.com]

24. VRAM in Large Language Models: Optimizing with NVIDIA H100 VRAM GPUs
[uvation.com]

25. apxml.com [apxml.com]

To cite this document: BenchChem. [H100 GPU Technical Support Center: Troubleshooting
Memory Allocation Errors]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15585327#troubleshooting-memory-allocation-errors-
on-h100-gpus]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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